4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid

• IUPAC Name: 4-[(3-chloro-N-(4-methylphenyl)sulfonylanilino)methyl]benzoic acid
• InChI: InChI=1S/C21H18ClNO4S/c1-15-5-11-20(12-6-15)28(26,27)23(19-4-2-3-18(22)13-19)14-16-7-9-17(10-8-16)21(24)25/h2-13H,14H2,1H3,(H,24,25)
• InChI Key: BWMOEJGKOKGHAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)C(=O)O)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H18ClNO4S
• Molecular Weight: 415.9 g/mol

Description

4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid is a chemical compound that has been widely studied in scientific research. This compound is also known as TAK-659 and has been found to have potential applications in the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid involves the inhibition of various signaling pathways that are involved in cell proliferation, survival, and immune response. This compound has been found to inhibit the activity of Bruton's tyrosine kinase (BTK), which is a key signaling molecule in B-cell receptor (BCR) signaling pathway. Inhibition of BTK leads to the suppression of B-cell activation and proliferation, which is a mechanism that is exploited for the treatment of B-cell malignancies.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include the inhibition of B-cell activation, proliferation, and survival. This compound has also been found to have immunomodulatory effects, which make it a potential candidate for the treatment of autoimmune diseases and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid is its potent anti-tumor activity against various types of cancer. This makes it a potential candidate for the development of novel cancer therapies. However, one of the limitations of this compound is its poor solubility, which makes it difficult to use in in vivo studies.

Future Directions

For the study of this compound include the development of novel formulations, the study of its immunomodulatory effects, and the combination with other drugs or therapies for the treatment of cancer.

Synthesis Methods

The synthesis of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid involves several steps. The first step is the reaction of 3-chlorobenzaldehyde with 4-methylbenzenesulfonyl chloride to form 3-chloro-4-methylbenzenesulfonamide. The second step is the reaction of 3-chloro-4-methylbenzenesulfonamide with benzylamine to form 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzylamine. The final step is the reaction of 4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzylamine with 4-carboxybenzaldehyde to form this compound.

Scientific Research Applications

4-({(3-chlorophenyl)[(4-methylphenyl)sulfonyl]amino}methyl)benzoic acid has been extensively studied for its potential applications in the treatment of cancer, autoimmune diseases, and inflammatory diseases. In preclinical studies, this compound has been found to have potent anti-tumor activity against various types of cancer, including lymphoma, leukemia, and solid tumors. It has also been found to have immunomodulatory effects, which make it a potential candidate for the treatment of autoimmune diseases and inflammatory diseases.